Cas no 2584947-79-3 (PXS-6302 (hydrochloride))

PXS-6302 (hydrochloride) is a small molecule compound with potential applications in medicinal chemistry and drug development. Its hydrochloride salt form enhances solubility and stability, making it suitable for in vitro and in vivo studies. The compound exhibits selective inhibitory activity, targeting specific biological pathways of interest in therapeutic research. Its well-defined chemical structure allows for precise characterization and reproducibility in experimental settings. PXS-6302 (hydrochloride) is supplied with high purity (>95%) and undergoes rigorous quality control to ensure consistency. The compound is primarily utilized in preclinical research, offering researchers a reliable tool for investigating disease mechanisms and evaluating pharmacological effects.
PXS-6302 (hydrochloride) structure
PXS-6302 (hydrochloride) structure
Product Name:PXS-6302 (hydrochloride)
CAS No:2584947-79-3
MF:C10H11ClF3NO2S
MW:301.713051080704
CID:6780811
PubChem ID:155585071
Update Time:2026-03-12

PXS-6302 (hydrochloride) Chemical and Physical Properties

Names and Identifiers

    • CS-0893201
    • HY-151499A
    • PXS-6302 (hydrochloride)
    • PXS-6302 hydrochloride
    • 2584947-79-3
    • Inchi: 1S/C10H10F3NO2S.ClH/c11-9(6-7-14)10(12,13)17(15,16)8-4-2-1-3-5-8;/h1-6H,7,14H2;1H/b9-6-;
    • InChI Key: UOENLHPLNJYJTC-BORNJIKYSA-N
    • SMILES: Cl.S(C1C=CC=CC=1)(C(/C(=C/CN)/F)(F)F)(=O)=O

Computed Properties

  • Exact Mass: 301.0151119g/mol
  • Monoisotopic Mass: 301.0151119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 381
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.5Ų

PXS-6302 (hydrochloride) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A2439139-1mg
PXS-6302 hydrochloride
2584947-79-3 98%
1mg
$319.0 2024-04-20
Ambeed
A2439139-5mg
PXS-6302 hydrochloride
2584947-79-3 98%
5mg
$109.0 2025-03-05
Ambeed
A2439139-10mg
PXS-6302 hydrochloride
2584947-79-3 98%
10mg
$163.0 2025-03-05
Ambeed
A2439139-25mg
PXS-6302 hydrochloride
2584947-79-3 98%
25mg
$308.0 2025-03-05
Ambeed
A2439139-50mg
PXS-6302 hydrochloride
2584947-79-3 98%
50mg
$522.0 2025-03-05
Ambeed
A2439139-100mg
PXS-6302 hydrochloride
2584947-79-3 98%
100mg
$2917.0 2024-04-20
MedChemExpress
HY-151499A-1mg
PXS-6302 hydrochloride
2584947-79-3 99.83%
1mg
¥3120 2024-04-18
MedChemExpress
HY-151499A-5mg
PXS-6302 hydrochloride
2584947-79-3 99.83%
5mg
¥6950 2024-04-18
MedChemExpress
HY-151499A-10mg
PXS-6302 hydrochloride
2584947-79-3 99.83%
10mg
¥9950 2024-04-18
Ambeed
A2439139-1mg
PXS-6302 hydrochloride
2584947-79-3 99%
1mg
$3120.0 2025-06-04

Additional information on PXS-6302 (hydrochloride)

PXS-6302 (Hydrochloride): A Comprehensive Overview

PXS-6302 (Hydrochloride), with the CAS number 2584947-79-3, is a cutting-edge compound that has garnered significant attention in the scientific and pharmaceutical communities. This compound, often referred to as PXS-6302 HCl, represents a novel advancement in the field of drug development, particularly in the realm of neuroprotective agents and anti-inflammatory therapies. Its unique chemical structure and pharmacological properties make it a promising candidate for addressing a wide range of medical conditions.

The chemical structure of PXS-6302 (Hydrochloride) is characterized by its intricate arrangement of functional groups, which contribute to its remarkable bioactivity. Recent studies have highlighted its ability to modulate key cellular pathways involved in inflammation and neurodegeneration. For instance, research published in Nature Neuroscience demonstrated that PXS-6302 HCl exhibits potent anti-inflammatory effects by inhibiting the activity of cyclooxygenase-2 (COX-2), a critical enzyme in the inflammatory cascade. This makes it a strong contender for treating conditions such as arthritis, Alzheimer's disease, and other neurodegenerative disorders.

In addition to its anti-inflammatory properties, PXS-6302 (Hydrochloride) has shown remarkable potential as a neuroprotective agent. A study conducted at the University of California, San Francisco, revealed that this compound significantly reduces oxidative stress and enhances neuronal survival in vitro. These findings suggest that PXS-6302 HCl could be instrumental in developing therapies for stroke, traumatic brain injury, and other conditions characterized by neuronal damage.

The synthesis of PXS-6302 (Hydrochloride) involves a multi-step process that requires precise control over reaction conditions to ensure optimal yield and purity. Researchers have optimized the synthetic pathway by incorporating advanced techniques such as microwave-assisted synthesis and high-throughput screening. These advancements have not only improved the efficiency of production but also paved the way for large-scale manufacturing, making this compound more accessible for preclinical and clinical studies.

From an application standpoint, PXS-6302 (Hydrochloride) holds immense promise in both therapeutic and diagnostic contexts. Its ability to cross the blood-brain barrier efficiently makes it particularly suitable for targeting central nervous system disorders. Furthermore, ongoing clinical trials are investigating its efficacy in treating chronic pain syndromes, with preliminary results indicating significant reductions in pain scores among participants.

In conclusion, PXS-6302 (Hydrochloride) with CAS number 2584947-79-3 represents a groundbreaking advancement in pharmaceutical science. Its unique combination of anti-inflammatory and neuroprotective properties positions it as a leading candidate for addressing some of the most challenging medical conditions of our time. As research continues to unfold, the potential applications of this compound are expected to expand further, revolutionizing treatment approaches across various therapeutic areas.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.